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Compound of Interest

Compound Name: NIrp3-IN-26

Cat. No.: B12363313

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution and storage of Nlrp3-
IN-26, a potent inhibitor of the NLRP3 inflammasome. Adherence to these guidelines is crucial
for maintaining the compound's activity and ensuring experimental reproducibility.

I. Product Information

NIrp3-IN-26 is a small molecule inhibitor targeting the NLRP3 (NOD-, LRR- and pyrin domain-
containing protein 3) inflammasome, with a reported half-maximal inhibitory concentration
(IC50) of 0.13 puM[1]. It is a valuable tool for studying the role of the NLRP3 inflammasome in
various inflammatory diseases and for potential therapeutic development. Proper handling and
storage are essential to preserve its inhibitory activity.

Il. Quantitative Data Summary

Due to the limited availability of specific stability and solubility data for Nlrp3-IN-26, the
following table includes recommended starting points based on information for similar NLRP3
inhibitors and general laboratory practices for small molecules. Researchers are advised to
perform their own validation for optimal results.
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Parameter Value/Recommendation Notes
Molecular Weight 597.12 g/mol [1]

Appearance Solid powder

Recommended Solvent DMSO

Stock Solution Conc.

10 mM (Recommended

starting concentration)

Storage (Solid)

Based on data for similar
-20°C for up to 2 years
compounds.

Storage (DMSO Stock)

Based on data for similar
-80°C for up to 6 months;

compounds. Avoid repeated
-20°C for up to 1 month

freeze-thaw cycles.

Experimental Protocols
Protocol 1: Reconstitution of Nirp3-IN-26

Objective: To prepare a stock solution of Nlrp3-IN-26 for in vitro or in vivo experiments.

Materials:

Procedure:

NIrp3-IN-26 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, low-adhesion microcentrifuge tubes

Calibrated micropipettes and sterile tips

e Pre-equilibration: Before opening, allow the vial of NIrp3-IN-26 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

compound.
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o Calculation of Solvent Volume: To prepare a 10 mM stock solution, use the following formula:
Volume (uL) of DMSO = (Weight of Nlrp3-IN-26 (mg) / 597.12 g/mol ) * 100,000

e Reconstitution: Carefully add the calculated volume of anhydrous DMSO to the vial of Nirp3-
IN-26.

 Dissolution: Cap the vial tightly and vortex gently for 1-2 minutes until the powder is
completely dissolved. A brief sonication in a water bath can aid in dissolution if necessary.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, low-adhesion microcentrifuge tubes.

» Labeling: Clearly label each aliquot with the compound name, concentration, date, and
solvent.

Protocol 2: Storage and Handling of Nlrp3-IN-26

Objective: To ensure the long-term stability and activity of Nlrp3-IN-26 in both solid and solution
forms.

Solid Compound:
e Short-term storage: Store the solid compound at 4°C for short periods (up to a few weeks).

e Long-term storage: For long-term storage, keep the solid NIrp3-IN-26 at -20°C in a
desiccated environment.

Stock Solution (in DMSO):

o Short-term storage: Aliquots of the DMSO stock solution can be stored at -20°C for up to one
month.

e Long-term storage: For storage longer than one month, it is highly recommended to store the
aliquots at -80°C, which should maintain stability for up to six months.

e Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles, as this can lead to
degradation of the compound. The use of single-use aliquots is strongly advised.
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e Working Solutions: Prepare fresh working solutions from the stock solution on the day of the
experiment. Dilute the DMSO stock solution in the appropriate cell culture medium or buffer
immediately before use. Note that high concentrations of DMSO can be toxic to cells; ensure
the final concentration of DMSO in your experimental setup is below 0.5%.

Visualizations
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Caption: NLRP3 inflammasome signaling pathway and point of inhibition by Nlrp3-IN-26.
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NIrp3-IN-26 Reconstitution and Aliquoting Workflow
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Caption: Workflow for the reconstitution and storage of Nirp3-IN-26.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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